Sperm-activating peptide 1

• CAS No.: 140653-60-7
• Molecular Formula: C44H71N11O12S2
• Molecular Weight: 1010.2 g/mol
• IUPAC Name: (4S)-5-[[2-[[(2S)-6-amino-1-[[(2R)-1-[[(1S)-1-carboxy-2-methylpropyl]amino]-1-oxo-3-sulfanylpropan-2-yl]amino]-1-oxohexan-2-yl]amino]-2-oxoethyl]amino]-4-[[(2S)-1-[(2R)-2-[[(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]-3-phenylpropanoyl]amino]-3-sulfanylpropanoyl]pyrrolidine-2-carbonyl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C44H71N11O12S2/c1-25(2)36(44(66)67)54-41(63)31(23-68)52-39(61)28(14-7-9-19-46)49-34(56)22-48-38(60)29(16-17-35(57)58)50-42(64)33-15-10-20-55(33)43(65)32(24-69)53-40(62)30(21-26-11-4-3-5-12-26)51-37(59)27(47)13-6-8-18-45/h3-5,11-12,25,27-33,36,68-69H,6-10,13-24,45-47H2,1-2H3,(H,48,60)(H,49,56)(H,50,64)(H,51,59)(H,52,61)(H,53,62)(H,54,63)(H,57,58)(H,66,67)/t27-,28-,29-,30-,31-,32-,33-,36-/m0/s1
• InChI Key: YNYRLZIGGZQIRW-GVCDGELBSA-N
• SMILES: CC(C)C(C(=O)O)NC(=O)C(CS)NC(=O)C(CCCCN)NC(=O)CNC(=O)C(CCC(=O)O)NC(=O)C1CCCN1C(=O)C(CS)NC(=O)C(CC2=CC=CC=C2)NC(=O)C(CCCCN)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)O)NC(=O)[C@H](CS)NC(=O)[C@H](CCCCN)NC(=O)CNC(=O)[C@H](CCC(=O)O)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CS)NC(=O)[C@H](CC2=CC=CC=C2)NC(=O)[C@H](CCCCN)N
• Appearance: Solid powder
• sequence: KFCPEGKCV
• solubility: Soluble in DMSO
• Synonyms: Lys-Phe-Cys-Pro-Glu-Gly-Lys-Cys-Val; sperm-activating peptide 1

Description

Overview of Gamete Chemotaxis in External Fertilization Systems

In the vast expanse of the marine environment, the successful union of sperm and egg during external fertilization presents a significant challenge. Organisms that release their gametes into the water, such as sea urchins and other marine invertebrates, rely on a sophisticated chemical communication system to ensure reproductive success. youtube.com This process, known as gamete chemotaxis, involves the directional movement of sperm towards a chemical gradient created by substances released from the egg. pnas.orgnih.gov These chemoattractants act as a beacon, guiding the sperm through the turbulent aquatic medium to locate a compatible egg. youtube.compnas.org

Sperm chemotaxis is a fundamental mechanism for overcoming gamete dilution and ensuring that sperm find eggs of the same species. nih.govnih.gov In the absence of such attractants, sperm typically exhibit a circular or helical swimming pattern. pnas.orgnih.gov However, upon detecting the egg's chemical signals, their motility and swimming trajectory are profoundly altered. nih.govresearchgate.net The sperm's flagellar beat changes, allowing it to navigate the concentration gradient and move progressively closer to the egg, a critical first step in the intricate process of fertilization. pnas.orgnih.gov This directed movement is not merely about attraction; it is a pivotal component of pre-zygotic reproductive isolation, preventing cross-species fertilization. nih.gov

Historical Context of Sperm-Activating Peptide Discovery and Characterization

The journey to understanding the molecular basis of sperm-egg communication began with early observations of sperm behavior. The discovery of the acrosome reaction by Jean C. Dan in 1947 was a significant milestone, revealing a crucial step in sperm penetration of the egg. nih.gov However, the specific chemical messengers that initiate sperm activation remained elusive. The concept that the sperm introduces a activating substance or 'lysin' into the egg was first proposed by Jacques Loeb in the early 20th century. nih.gov

A breakthrough came when researchers noticed that sperm motility and respiration, which are suppressed in slightly acidic seawater, could be restored by adding extracts from the egg's gelatinous outer layer, the egg jelly. biosyn.com This observation was key to isolating the active components. In the early 1980s, the groups of Dr. Norio Suzuki and Dr. David Garbers independently isolated and sequenced the first such molecule from the sea urchin Hemicentrotus pulcherrimus and Strongylocentrotus purpuratus, respectively. biosyn.com Suzuki's group identified a decapeptide that stimulated sperm respiration and motility, while Garbers' team purified a peptide they named "speract" based on its ability to transiently increase sperm cyclic guanosine (B1672433) monophosphate (cGMP). researchgate.netbiosyn.com It was soon confirmed that both groups had discovered the identical molecule, a decapeptide with the amino acid sequence Gly-Phe-Asp-Leu-Asn-Gly-Gly-Gly-Val-Gly (GFDLNGGGVG). biosyn.comnih.gov This seminal discovery opened the door to identifying a whole family of related peptides.

Classification and Nomenclature of Sperm-Activating Peptides, with specific reference to Sperm-Activating Peptide 1 (SAP-I)

Following the initial discovery, numerous similar peptides were isolated from various sea urchin species. To create a systematic classification, the generalized name "sperm-activating peptide" (SAP) was proposed. bioone.org These peptides are grouped based on their structural similarities and the taxonomic order of the sea urchin species from which they are derived. biosyn.com This classification reflects the species-specificity of these molecules. biosyn.combioone.org

This compound (SAP-I) is the designation for the decapeptide originally discovered, with the sequence GFDLNGGGVG. biosyn.combioone.orgnovoprolabs.com It is characteristic of sea urchins belonging to the order Echinoida, such as Hemicentrotus pulcherrimus. bioone.org Since the initial finding, dozens of SAPs have been identified and categorized into several groups. For example, SAP-II peptides are found in species of the order Arbacioida, and SAP-III peptides are from the order Clypeasteroida. bioone.org Although they share the common function of stimulating sperm, their amino acid sequences are distinct, particularly at the ordinal level. nih.govbioone.org

The precursor protein for SAP-I, synthesized in the accessory cells of the ovary, is a fascinating example of molecular economy. biosyn.combioone.org A single precursor molecule contains multiple copies of SAP-I and SAP-I-like peptides, each separated by a single lysine (B10760008) residue, which are later processed to release the active peptides. nih.govbioone.org

Peptide Class	Representative Sequence	Source Taxonomic Order	Reference(s)
SAP-I	Gly-Phe-Asp-Leu-Asn-Gly-Gly-Gly-Val-Gly	Echinoida	bioone.org
SAP-IIA	CVTGAPGCVGGGRL-NH2	Arbacioida	bioone.org
SAP-IIB	Lys-Leu-Cys-Pro-Gly-Gly-Asn-Cys-Val	Arbacioida	bioone.org
SAP-III	Asp-Ser-Asp-Ser-Ala-Gln-Asn-Leu-Ile-Gly	Clypeasteroida	bioone.org
SAP-IV	Gly-Cys-Pro-Trp-Gly-Gly-Ala-Val-Cys	Diadematoida	bioone.org
SAP-V	Gly-Cys-Glu-Gly-Leu-Phe-His-Gly-Met-Gly-Asn-Cys	Spatangoida	bioone.org

Biological Significance of Sperm-Activating Peptides in Species-Specific Fertilization

The structural diversity of sperm-activating peptides across different sea urchin orders is not a random occurrence; it is a critical component of reproductive isolation. bioone.orgunl.edu While SAPs exhibit similar biological effects—stimulating sperm respiration and motility, and inducing changes in intracellular ion concentrations—their activity is largely specific at the ordinal level. nih.govbioone.org This means that a peptide from one order of sea urchins will have little to no effect on the sperm of a species from a different order. biosyn.com

This specificity arises from the interaction between the SAP and its corresponding receptor on the sperm cell membrane. unl.edu The sperm of a particular species possesses receptors that are finely tuned to recognize the specific structure of the SAPs released by eggs of its own or closely related species. nih.govunl.edu For instance, equilibrium binding experiments have shown that receptors on H. pulcherrimus spermatozoa are specific for SAP-I. nih.govbioone.org This lock-and-key mechanism ensures that sperm are only activated and guided towards conspecific eggs, preventing hybridization between distantly related species that share the same habitat and may spawn at the same time. researchgate.netmolbiolcell.org Therefore, sperm-activating peptides function as a crucial, albeit not absolute, barrier to interspecies fertilization, playing a vital role in maintaining the genetic integrity of species in the marine environment. biosyn.comunl.edu

Isolation, Structural Elucidation, and Biosynthesis of Sperm Activating Peptide 1

Methodologies for Sperm-Activating Peptide Isolation from Egg Jelly Layers

Sperm-activating peptides are located in the egg jelly, a transparent, gelatinous extracellular matrix that surrounds the eggs of sea urchins. bioone.org The isolation of these peptides is the foundational step for their characterization. The primary method for obtaining sperm-activating peptides, including SAP-1, involves the careful solubilization of this egg jelly layer. bioone.orgnih.gov

The general procedure begins with the collection of eggs from sea urchins, such as Hemicentrotus pulcherrimus or Strongylocentrotus purpuratus, from which the first SAPs were identified. cambridge.orgehu.eusnih.gov The jelly layer is then dissolved into an acidic solution, often acidified seawater, which helps to release the embedded peptides. ehu.eusnih.gov This crude extract contains a mixture of various molecules, including the target peptides and other components like the fucose sulfate (B86663) glycoconjugate (FSG). nih.gov

Following solubilization, a series of purification steps are employed to isolate the peptide of interest. While specific protocols may vary, they generally involve techniques such as gel filtration chromatography and high-performance liquid chromatography (HPLC). These methods separate the molecules based on properties like size and hydrophobicity, allowing for the purification of individual peptides to homogeneity. nih.gov The biological activity of the fractions is continuously monitored throughout the process by observing the stimulation of sperm respiration and motility, ensuring that the active compound is being tracked and isolated. ehu.eusnih.gov To date, dozens of such peptides have been purified from the egg jelly of numerous sea urchin species. bioone.orgnih.gov

Primary Structural Characterization of Sperm-Activating Peptide 1 (e.g., identifying its nature as a decapeptide)

Once isolated, the primary structure of this compound was determined through amino acid sequencing. This revealed that SAP-1 is a relatively small peptide. cambridge.org Specifically, it was identified as a decapeptide, meaning it is composed of a chain of ten amino acids. nih.govehu.eusbiologists.com

The precise amino acid sequence for SAP-1 (speract) from the sea urchin Hemicentrotus pulcherrimus was determined to be Gly-Phe-Asp-Leu-Asn-Gly-Gly-Gly-Val-Gly. nih.govcambridge.org This specific sequence is responsible for its biological activity in stimulating sperm. nih.gov The characterization of SAP-1 as a decapeptide was a significant finding, as it was the first such sperm-activating factor to be structurally identified from an egg's outer layer. ehu.eus

Table 1: Primary Structure of this compound (Speract)

Position	Amino Acid	Abbreviation (3-Letter)	Abbreviation (1-Letter)
1	Glycine	Gly	G
2	Phenylalanine	Phe	F
3	Aspartic Acid	Asp	D
4	Leucine	Leu	L
5	Asparagine	Asn	N
6	Glycine	Gly	G
7	Glycine	Gly	G
8	Glycine	Gly	G
9	Valine	Val	V
10	Glycine	Gly	G

Biosynthetic Pathways and Precursor Processing of Sperm-Activating Peptides

The biosynthesis of sperm-activating peptides provides a fascinating example of efficient peptide production. Research into the mRNA that codes for SAP-1 (speract) revealed that these peptides are not synthesized individually. Instead, they are produced as part of a much larger precursor protein. biologists.com This precursor is synthesized within the accessory cells of the ovary during the early stages of development. qyaobio.com

The precursor protein for SAP-1 contains multiple copies of the speract (B549632) decapeptide sequence. nih.govbiologists.com Specifically, the precursor can contain between five to twelve isoforms of speract or speract-like peptides. nih.govbiologists.combiologists.com Each of these peptide sequences is separated from the next by a single lysine (B10760008) residue. nih.govbiologists.com

This structure strongly indicates a post-translational processing mechanism. After the large precursor protein is synthesized, it is cleaved at these specific lysine sites by a trypsin-like protease. This enzymatic cleavage releases the individual, active decapeptide molecules. This strategy of producing multiple peptides from a single precursor protein is an efficient way to generate the high concentration of sperm-activating peptides needed in the egg jelly to ensure successful fertilization. biologists.com Once processed, the peptides are secreted and deposited into the egg's jelly layer. qyaobio.com

Biological Functions and Physiological Responses of Spermatozoa to Sperm Activating Peptide 1

Chemoattraction and Guidance of Spermatozoa by Sperm-Activating Peptide 1

Sperm-activating peptides are key players in the chemical communication between gametes, a process known as chemotaxis. embopress.org While not all SAPs have been definitively identified as chemoattractants, their influence on sperm swimming patterns strongly suggests a role in guidance. bioone.org For instance, the peptide resact, found in the sea urchin Arbacia punctulata, is a well-established chemoattractant that guides sperm toward the egg. nih.govnih.gov Although direct chemotaxis to SAP-1 (speract) in its homologous species, Hemicentrotus pulcherrimus, has not been conclusively demonstrated, it induces significant changes in motility that are consistent with a chemotactic role. bioone.orgnih.gov

The interaction of SAP-1 with its receptor on the sperm flagellum initiates a rapid signaling cascade. nih.gov This leads to a transient increase in intracellular cyclic guanosine (B1672433) monophosphate (cGMP). researchgate.netbioone.org The rise in cGMP activates a specific type of potassium ion (K+) channel, causing the cell's membrane potential to become more negative (hyperpolarization). nih.govscispace.com This electrical change is a crucial first step that triggers subsequent ion fluxes, including an increase in intracellular calcium ions ([Ca2+]i). nih.govresearchgate.net

These calcium fluctuations are not uniform throughout the sperm; they manifest as "spikes" within the flagellum that directly control the swimming behavior. embopress.org A calcium spike causes the flagellar beat to become more asymmetrical, resulting in a distinct turn in the sperm's trajectory. embopress.orgoup.com This is followed by a period of straighter swimming as calcium levels temporarily decrease. embopress.org This "turn-and-run" mechanism, modulated by the concentration gradient of the peptide, allows the sperm to navigate towards the higher concentration of the chemoattractant emanating from the egg. embopress.orgrupress.org Therefore, SAP-1 acts as an external cue that the sperm's internal machinery translates into directed movement, increasing the probability of a successful sperm-egg encounter. scispace.com

Regulation of Sperm Motility and Flagellar Dynamics by this compound

This compound profoundly influences the motility and flagellar behavior of spermatozoa, ensuring they have the vigor and directional control needed to reach the egg. researchgate.netnih.gov This regulation is achieved through a combination of metabolic stimulation and direct modulation of the flagellar beat.

Stimulation of Mitochondrial Respiration and Metabolic Rates

Upon release, sea urchin sperm are often in a relatively quiescent state, particularly in slightly acidic seawater (pH 6.6), with reduced motility and respiration rates. bioone.orgnih.gov SAP-1 acts as a potent activator, significantly stimulating sperm respiration and metabolism. bioone.orgbioone.org The binding of SAP-1 to its receptor triggers a Na+/H+ exchange system, leading to an increase in the internal pH of the sperm cell (alkalinization). bioone.orgscispace.com This rise in intracellular pH is a key trigger for metabolic activation. nih.govbioone.org

The increased pH activates enzymes like phospholipase A2, which enhances the breakdown of endogenous phosphatidylcholine, a major lipid component in the sperm midpiece. nih.govbioone.org The fatty acids released from this process are then utilized in mitochondrial β-oxidation to produce ATP. nih.gov This boost in ATP production directly fuels the dynein ATPase, the motor protein complex in the flagellum responsible for generating movement. bioscientifica.com The stimulation of respiration by SAP-1 is dose-dependent, with half-maximal stimulation occurring at picomolar concentrations, and it correlates well with the increase in intracellular pH. bioone.org This metabolic enhancement ensures that the sperm has the necessary energy reserves for the demanding task of swimming towards the egg.

Table 1: Effects of this compound on Sperm Metabolism

Parameter	Observation	Implication	Source
Respiration Rate	Significantly stimulated in acidified seawater (pH 6.6) upon SAP-1 addition.	Increased energy production for motility.	bioone.orgnih.gov
Intracellular pH (pHi)	Increases due to activation of a Na+/H+ exchange system.	Key trigger for metabolic enzyme activation.	bioone.org
Lipid Metabolism	Enhances consumption of endogenous phosphatidylcholine.	Mobilization of stored energy reserves.	nih.gov
Fatty Acid Oxidation	Increases, leading to higher ATP production.	Provides fuel for the flagellar motor (dynein ATPase).	nih.govbioone.org

Modulation of Flagellar Beat Frequency and Waveform

SAP-1 directly regulates the physical dynamics of the sperm tail, altering both the speed and shape of its beat. nih.gov This modulation is primarily mediated by transient fluctuations in intracellular calcium concentration ([Ca2+]i) within the flagellum. researchgate.netnih.gov The initial signaling cascade involving cGMP and membrane hyperpolarization ultimately leads to the opening of specific calcium channels in the flagellar membrane. researchgate.netscispace.com

The influx of extracellular Ca2+ is a critical requirement for the changes in motility associated with chemotaxis. scispace.com Research using demembranated sperm has shown a direct correlation between Ca2+ concentration and the asymmetry of the flagellar waveform; higher Ca2+ levels lead to more asymmetric beating. oup.comrupress.org In live, swimming sperm, SAP-1 induces these precise Ca2+ fluctuations, which correlate with changes in the curvature of the sperm's swimming path. researchgate.netnih.gov An increase in flagellar bend asymmetry, driven by a Ca2+ spike, causes the sperm to turn. oup.comnih.gov This ability to rapidly alter the flagellar waveform is essential for the sperm to reorient itself and navigate along the chemoattractant gradient. researchgate.netoup.com

Induction of the Acrosome Reaction by this compound as a Co-Factor

The acrosome reaction, an essential exocytotic event where the sperm releases enzymes to penetrate the egg's outer layers, is a complex process triggered by specific molecules in the egg jelly. bioone.org While SAP-1 does not induce the acrosome reaction on its own, it plays a crucial role as a specific co-factor. bioone.org

The primary inducer of the acrosome reaction in many sea urchin species is a large fucose sulfate (B86663) glycoconjugate (FSG). bioone.org However, the efficiency of FSG-induced acrosome reaction is significantly enhanced in the presence of SAP-1. bioone.org The peptide essentially "primes" the sperm, making it more responsive to the primary inducing signal from FSG. bioone.org The half-maximal potentiation of the acrosome reaction by SAP-1 occurs at a concentration similar to that which stimulates sperm respiration, suggesting a linked or parallel activation pathway. bioone.org This cooperative mechanism ensures that the acrosome reaction is triggered at the appropriate time and place, close to the egg surface.

Role of this compound in Sperm Capacitation Processes

The concept of capacitation—a series of physiological changes that render mammalian sperm competent to fertilize an egg—involves processes such as alterations in membrane potential, ion permeability, and protein phosphorylation. While sperm-activating peptides are primarily characterized in marine invertebrates which undergo external fertilization, the fundamental signaling events they trigger share conceptual similarities with aspects of mammalian sperm capacitation.

In sea urchins, SAP-1 initiates a cascade involving changes in membrane potential, intracellular pH, and second messengers like cGMP and cAMP, which in turn modulate motility and prepare the sperm for the acrosome reaction. nih.govresearchgate.netbioone.org Similarly, mammalian sperm capacitation involves membrane hyperpolarization, increased intracellular pH, and a crucial role for the cAMP pathway in regulating motility and preparing for the acrosome reaction. mdpi.com The activation of mitochondrial respiration to support increased motility, known as hyperactivation, is also a hallmark of capacitation. nih.gov

Although a direct homolog of SAP-1 and its specific receptor has not been identified as a primary capacitation trigger in mammals, other peptides and signaling molecules in the female reproductive tract are known to modulate sperm function. For example, the angiotensin-converting enzyme (ACE) is involved in sperm motility, capacitation, and the acrosome reaction. oup.com The fundamental mechanisms of ion channel regulation, second messenger signaling, and metabolic activation controlled by SAP-1 in sea urchins provide a valuable model for understanding the more complex and multifactorial process of capacitation in mammals.

Molecular Mechanisms and Intracellular Signal Transduction Pathways Mediated by Sperm Activating Peptide 1

Overview of Receptor-Ligand Binding Leading to Signal Initiation

The signaling cascade initiated by Sperm-Activating Peptide 1 (SAP-1) begins with its binding to specific receptors on the sperm plasma membrane. bioone.org In the sea urchin Hemicentrotus pulcherrimus, equilibrium binding experiments using a radioiodinated SAP-1 analogue have suggested the presence of two distinct classes of receptors: a high-affinity receptor and a low-affinity receptor. bioone.orgbiosyn.com These receptors are localized on the sperm tail. bioone.org

It is proposed that these two receptor classes are coupled to different downstream signaling pathways. The high-affinity receptor is thought to be associated with the stimulation of respiration and elevations in intracellular pH (pHi). bioone.orgbiosyn.com In contrast, the low-affinity receptor is linked to the elevation of intracellular cyclic guanosine (B1672433) monophosphate (cGMP) and calcium ion concentrations ([Ca2+]i). bioone.orgbiosyn.com

Cross-linking studies with a SAP-1 analogue have identified a 71 kDa protein as a potential receptor component. bioone.org This protein contains a single membrane-spanning domain near its C-terminus. bioone.org While in some species, a membrane-bound guanylate cyclase itself acts as the receptor for sperm-activating peptides, in others, the receptor appears to be a separate protein that is closely associated with and activates guanylate cyclase upon ligand binding. bioone.orgbioone.org The binding of SAP-1 to its receptor is the critical first step that translates the external chemical signal into an intracellular response. bioone.org

**Table 1: Characteristics of Putative this compound Receptors in *Hemicentrotus pulcherrimus***

Receptor Class	Affinity	Associated Biological Responses	Potential Protein Component
High-Affinity	High	Respiration stimulation, increased intracellular pH	Data not fully conclusive
Low-Affinity	Low	Increased intracellular cGMP, increased intracellular Ca2+	71 kDa protein

Cyclic Nucleotide Signaling Cascades Elicited by this compound

Upon binding of this compound (SAP-1) to its receptor, a rapid and transient activation of intracellular signaling cascades involving cyclic nucleotides occurs. Both cyclic guanosine monophosphate (cGMP) and cyclic adenosine (B11128) monophosphate (cAMP) levels are modulated, playing pivotal roles in the subsequent physiological responses of the sperm. bioone.orgbiosyn.comnih.govehu.eusscispace.com

A primary and immediate effect of SAP-1 binding is the activation of a membrane-bound guanylate cyclase. bioone.orgnih.gov This activation leads to a rapid and significant, though transient, increase in the intracellular concentration of cGMP. nih.govehu.eusscispace.comresearchgate.net For instance, in Hemicentrotus pulcherrimus spermatozoa, SAP-1 elevates the cGMP level from a basal level of 0.21 pmol/mg to 0.93 pmol/mg in normal sea water. bioone.orgnih.gov This effect is even more pronounced in high potassium (100 mM K+) sea water, where cGMP levels increase from 0.37 to 4.81 pmol/mg. bioone.orgnih.gov

The activation of guanylate cyclase is often associated with a change in its phosphorylation state. Following the initial activation, the enzyme is typically dephosphorylated, which leads to its inactivation and a subsequent decrease in cGMP levels. bioone.org This dephosphorylation is accompanied by a change in the electrophoretic mobility of the enzyme. bioone.org The transient nature of the cGMP increase is crucial for the precise temporal regulation of downstream events. nih.govehu.eusscispace.com

Table 2: Effect of this compound on cGMP Levels in Hemicentrotus pulcherrimus Spermatozoa

Condition	Basal cGMP Level (pmol/mg)	SAP-1 Stimulated cGMP Level (pmol/mg)
Normal Sea Water	0.21	0.93
100 mM K+ Sea Water	0.37	4.81
100 mM K+ Sea Water + IBMX*	0.35	33.08

*IBMX (3-isobutyl-1-methylxanthine) is a phosphodiesterase inhibitor. bioone.orgnih.gov

In addition to its effect on cGMP, SAP-1 also causes an increase in intracellular cAMP levels in sea urchin sperm. bioone.orgbiosyn.comnih.gov The elevation of cAMP occurs with a higher sensitivity than cGMP elevation, with a half-maximal effective concentration of approximately 2 nM for cAMP versus 20 nM for cGMP. bioone.org However, the increase in cAMP levels appears to be dependent on the ionic environment. In high potassium sea water, SAP-1 fails to increase cAMP levels, even in the presence of a phosphodiesterase inhibitor. bioone.orgnih.gov This suggests a complex regulation of adenylate cyclase activity that is linked to the membrane potential of the sperm cell.

The signaling pathways of cGMP and cAMP in response to SAP-1 are not entirely independent and exhibit some level of interplay. While both cyclic nucleotides are elevated, their downstream effects can be distinct yet coordinated. For example, in some contexts, cGMP is more directly linked to the initial changes in ion permeability, while cAMP may have a more sustained role in modulating sperm motility. scilit.com The differential sensitivity and ionic dependency of their production suggest that the sperm cell can fine-tune its response based on the external concentration of SAP-1 and the local ionic environment. The precise mechanisms of cross-talk between the cGMP and cAMP pathways are still under investigation but are crucial for a comprehensive understanding of the sperm's response to activating peptides.

Ion Flux Regulation and Membrane Potential Changes Induced by this compound

The binding of this compound (SAP-1) to its receptor and the subsequent generation of cyclic nucleotides trigger significant changes in ion fluxes across the sperm plasma membrane. bioone.orgbiosyn.comnih.govehu.eusscispace.com These ionic events lead to alterations in the sperm's membrane potential, which are critical for the regulation of sperm motility and the acrosome reaction. bioone.orgbiosyn.com Key events include the activation of a Na+/H+ exchange system, leading to an increase in intracellular pH, and changes in intracellular Ca2+ concentrations. bioone.orgbiosyn.com

A crucial early event in the SAP-1 signaling cascade is the activation of cyclic nucleotide-gated (CNG) ion channels. nih.gov Specifically, the increase in intracellular cGMP directly activates a class of K+ selective channels. nih.govehu.eusscispace.com The opening of these potassium channels leads to an efflux of K+ ions from the sperm cell, resulting in a transient hyperpolarization of the plasma membrane. scispace.comresearchgate.net

This hyperpolarization is a key step that links the initial cGMP signal to subsequent ionic and cellular responses. researchgate.net For example, the change in membrane potential is thought to stimulate Na+/Ca2+ exchanger activity, contributing to the observed changes in intracellular calcium. nih.gov A novel type of K+ channel, named tetraKCNG, has been identified in sperm and is believed to be responsible for this cGMP-mediated hyperpolarization. nih.govehu.eusscispace.com This channel is a single polypeptide with four repeated six-transmembrane segments, each containing a cyclic nucleotide-binding domain. nih.govehu.eusscispace.com The activation of these K+ channels is a pivotal event that integrates the cyclic nucleotide signal into the broader physiological response of the sperm to SAP-1. nih.gov

Sodium/Proton (Na+/H+) Exchange Systems and Intracellular pH Regulation

This compound (SAP-1) plays a pivotal role in modulating the internal ionic environment of spermatozoa, primarily by influencing intracellular pH (pHi) through the activation of sodium/proton (Na+/H+) exchange systems. This regulation is a critical early event in sperm activation, leading to the initiation of motility and metabolic processes necessary for fertilization. The stimulation of sperm respiration and motility by SAP-1 is intrinsically linked to its ability to increase the pHi of the sperm cell. biosyn.com

The mechanism of action involves SAP-1 binding to its receptor on the sperm plasma membrane, which in turn activates a Na+/H+ exchanger. biosyn.com This transporter protein facilitates the efflux of protons (H+) from the sperm cell in exchange for the influx of sodium ions (Na+). The removal of intracellular protons leads to an increase in the pHi, a process often referred to as intracellular alkalinization. This elevation of pHi is a key trigger for the activation of dynein ATPases, the motor proteins within the flagellum that drive sperm motility. nih.gov

The activity of the Na+/H+ exchange system, and consequently the respiratory and motility-stimulating effects of SAP-1, is dependent on the concentration of external sodium ions. bioone.orgnih.gov In environments with low sodium concentrations, the efficacy of SAP-1 in raising pHi and activating the sperm is significantly diminished. This dependency underscores the direct role of the Na+/H+ exchanger in the signaling cascade initiated by SAP-1. Furthermore, the effects of SAP-1 on pHi can be mimicked by agents such as ammonium (B1175870) chloride and the ionophore monensin, which also induce an increase in intracellular pH through different mechanisms, further solidifying the central role of pHi elevation in sperm activation. biosyn.com

It has been long speculated that intracellular pH is a critical regulator of both invertebrate and vertebrate sperm motility, with sodium-hydrogen exchange being a proposed mediator of such regulation. nih.gov In sea urchin sperm, motility can be activated by the alkalinization of the internal pH, and studies have shown that this can be regulated by a voltage-sensitive Na+/H+ exchanger in the flagellar plasma membrane. researchgate.net While multiple Na+/H+ exchanger isoforms are expressed in mammalian sperm, a specific sperm-specific Na+/H+ exchanger has been identified as being essential for motility and fertility. nih.govnih.gov

Parameter	Effect of this compound	Associated Molecular Mechanism	References
Intracellular pH (pHi)	Increase (Alkalinization)	Activation of Na+/H+ exchange system	biosyn.combioone.org
Proton (H+) Concentration	Decrease	Efflux from the cell via Na+/H+ exchanger	biosyn.com
Sodium (Na+) Concentration	Influx into the cell	Exchange for intracellular H+	biosyn.com
Sperm Respiration	Stimulation	Dependent on the increase in pHi	biosyn.combioone.org
Sperm Motility	Activation	Dependent on the increase in pHi	biosyn.comnih.gov

Calcium Ion (Ca2+) Dynamics and Channel Activation

The signaling cascade initiated by this compound (SAP-1) also involves significant alterations in intracellular calcium ion (Ca2+) concentrations, a key second messenger in sperm physiology. SAP-1 induces a transient increase in the intracellular Ca2+ concentration ([Ca2+]i), which plays a crucial role in regulating the flagellar movement and ultimately the swimming trajectory of the sperm. biosyn.comehu.eus

The elevation of intracellular Ca2+ is closely linked to the cGMP signaling pathway. While the high-affinity receptor for SAP-1 is associated with the stimulation of respiration and an increase in intracellular pH, the low-affinity receptor is coupled to the elevation of both cGMP and [Ca2+]i. biosyn.com The binding of SAP-1 to its receptor leads to the activation of a membrane-bound guanylate cyclase, resulting in a rapid and transient increase in intracellular cGMP. ehu.eusnih.gov This increase in cGMP is thought to activate cGMP-regulated ion channels, leading to changes in the sperm membrane potential. plos.org

In sea urchin sperm, several types of calcium channels are implicated in these processes. The activation of these channels allows for the influx of extracellular Ca2+, contributing to the transient rise in [Ca2+]i. The precise identity and regulation of all the calcium channels involved in the SAP-1 response are still under investigation, but it is clear that their activation is a critical downstream event of the initial cGMP signal. The resulting Ca2+ signals are essential for the chemotactic behavior of sperm, enabling them to navigate towards the egg.

Event	Description	Key Molecules Involved	References
Initial Signal	Binding of SAP-1 to its receptor	This compound, SAP-1 receptor	biosyn.com
Second Messenger Production	Transient increase in intracellular cGMP	Membrane-bound guanylate cyclase, cGMP	ehu.eusnih.gov
Membrane Potential Change	Hyperpolarization followed by depolarization	cGMP-activated K+ channels, Voltage-gated channels	ehu.eusplos.org
Calcium Influx	Transient increase in intracellular Ca2+	Specific Ca2+ channels	biosyn.comehu.eus
Physiological Response	Regulation of flagellar movement and sperm trajectory	Calcium ions	ehu.eusnih.gov

Protein Phosphorylation and Dephosphorylation Events Downstream of this compound Signaling

The signaling cascade initiated by this compound (SAP-1) culminates in a series of protein phosphorylation and dephosphorylation events that are critical for the regulation of sperm function. These post-translational modifications act as molecular switches, modulating the activity of key enzymes and structural proteins involved in motility and the acrosome reaction.

Guanylate Cyclase Phosphorylation States

A primary target of the SAP-1 signaling pathway is the membrane-bound guanylate cyclase (mGC) itself. In the basal state, the mGC in sea urchin sperm is a highly phosphorylated protein, and this phosphorylation state is essential for its enzymatic activity. nih.govbioone.org Upon binding of SAP-1 to its receptor, which is closely associated with or is the mGC, a rapid dephosphorylation of the enzyme occurs. bioone.orgoup.com

This dephosphorylation event leads to a significant decrease in guanylate cyclase activity, following an initial transient activation. bioone.org The change in phosphorylation status is also accompanied by a change in the electrophoretic mobility of the enzyme on SDS-PAGE. biosyn.combioone.org The dephosphorylation of mGC appears to be a mechanism of homologous desensitization, where the receptor-enzyme complex becomes less responsive to the ligand after an initial period of activation. This process is dependent on the pH of the surrounding seawater and requires the presence of sodium ions. bioone.org The inactivation of the guanylate cyclase through dephosphorylation ensures that the cGMP signal is transient, a characteristic feature of many signaling pathways that allows for rapid responses to changing environmental cues.

Condition	Phosphorylation State of Guanylate Cyclase	Enzymatic Activity	References
Basal State (before SAP-1 binding)	Highly phosphorylated	High	nih.govbioone.org
After SAP-1 Binding	Dephosphorylated	Decreased (after initial transient activation)	bioone.orgoup.com

Protein Tyrosine Phosphorylation in Flagellar Proteins

While SAP-1 signaling is initiated at the plasma membrane, its effects are transmitted to the flagellum, the motor apparatus of the sperm. A key regulatory mechanism within the flagellum is the phosphorylation of proteins on tyrosine residues. An increase in protein tyrosine phosphorylation in flagellar proteins is strongly correlated with the hyperactivation of sperm motility, a vigorous and asymmetrical swimming pattern that is essential for fertilization. nih.govoup.com

Although the direct upstream kinases and phosphatases that are regulated by SAP-1 to control flagellar protein tyrosine phosphorylation are not fully elucidated, the signaling cascade initiated by SAP-1, which includes changes in intracellular pH and Ca2+, creates a cellular environment that is conducive to the activation of protein tyrosine kinases and/or the inhibition of protein tyrosine phosphatases. nih.gov Several flagellar proteins have been identified as substrates for tyrosine phosphorylation during capacitation and hyperactivation. These include proteins of the outer dense fibers and the axoneme, which are critical structural components of the flagellum. researchgate.net The phosphorylation of these proteins is thought to modulate the viscoelastic properties of the flagellum and the activity of the dynein arms, thereby altering the flagellar waveform and promoting hyperactivated motility.

Studies have shown that inhibiting protein tyrosine kinase activity prevents both hyperactivation and the associated increase in tyrosine phosphorylation of flagellar peptides. nih.gov This indicates that protein tyrosine phosphorylation is a necessary downstream event for the changes in motility induced by activating signals. While SAP-1 is a primary activator of motility, the broader signaling network it engages ultimately converges on the regulation of protein tyrosine phosphorylation in the flagellum to control the final motor output of the sperm.

Flagellar Protein Component	Identified Tyrosine-Phosphorylated Proteins (Molecular Weight)	Associated Process	References
Not specified	90 kDa, 80 kDa, 62 kDa, 48 kDa	Hyperactivation	nih.govoup.com
Outer Dense Fiber	45 kDa (Outer dense fiber protein-2)	Flagellar bending and motility	researchgate.net
Axoneme	51 kDa (Tektin-2)	Flagellar bending and motility	researchgate.net

Sperm Activating Peptide 1 Receptor Interactions and Functional Characterization

Identification and Localization of Sperm-Activating Peptide 1 Receptors on Spermatozoa

The receptors for this compound (SAP-I) have been primarily identified and characterized in the spermatozoa of the sea urchin, Hemicentrotus pulcherrimus. nih.gov Initial studies utilized binding and chemical crosslinking techniques with a radioiodinated analog of SAP-I to pinpoint its specific binding sites. nih.gov These experiments revealed the presence of specific receptors for SAP-I on the sperm cells.

A key finding in the identification of the SAP-I receptor was the radiolabeling of a 71 kDa protein when intact spermatozoa, as well as isolated sperm tails or sperm membranes, were incubated with the radioiodinated SAP-I analogue and a chemical crosslinking agent, disuccinimidyl suberate. nih.gov This 71 kDa protein is considered a putative receptor for SAP-I. nih.gov Further characterization showed that this protein appears to be associated with a larger 220 kDa wheat germ agglutinin (WGA)-binding protein. nih.gov

In terms of localization, competitive binding experiments have demonstrated that SAP-I receptors are distributed on both the head and tail of the spermatozoa. nih.gov However, there is also evidence suggesting that in some sea urchin species, the receptors for sperm-activating peptides are exclusively localized to the sperm tail. bioone.org The receptor proteins are situated on the sperm plasma membrane, which allows them to interact with SAP-I released from the egg's jelly layer in the extracellular environment. bioone.org

Receptor Binding Kinetics and Affinity Studies for this compound

Kinetic studies on the interaction between this compound (SAP-I) and its receptors on the spermatozoa of Hemicentrotus pulcherrimus have revealed the existence of two distinct classes of receptors with different binding affinities. bioone.orgnih.gov These have been categorized as high-affinity and low-affinity receptors. bioone.orgnih.gov The characterization of these receptor classes was achieved through equilibrium binding experiments using a radioiodinated SAP-I analogue. bioone.orgnih.gov

The two classes of receptors are thought to be coupled to different downstream signaling pathways and physiological responses in the sperm. bioone.orgnih.gov It is presumed that the high-affinity receptors are associated with the stimulation of respiration and increases in intracellular pH (pHi). bioone.orgnih.gov In contrast, the low-affinity receptors are believed to be linked to the elevation of intracellular cyclic guanosine (B1672433) monophosphate (cGMP) and calcium ion concentrations ([Ca2+]i). bioone.orgnih.gov

Below is a data table summarizing the binding characteristics of the two classes of SAP-I receptors on H. pulcherrimus spermatozoa.

Receptor Class	Dissociation Constant (Kd)	Number of Binding Sites per Spermatozoon	Presumed Associated Biological Activity
High-Affinity	Comparable to half-maximal effective concentration for intracellular pH increase	Not specified	Respiration-stimulating activity and elevations in pHi
Low-Affinity	48 nM	6.1 x 10^4	Elevations in cGMP and [Ca2+]i

Structural Insights into Sperm-Activating Peptide Receptor Architecture

The primary component of the this compound (SAP-I) receptor identified in Hemicentrotus pulcherrimus spermatozoa is a 71 kDa protein. nih.gov Molecular cloning and sequencing of the cDNA encoding this protein have provided significant insights into its structure. The cDNA is 2443 base pairs long and contains an open reading frame that predicts a protein of 532 amino acids. nih.gov This protein includes a 30-residue amino-terminal signal peptide, which is cleaved to yield the mature 71 kDa protein. nih.gov

Structurally, the mature 71 kDa protein is characterized by a single membrane-spanning domain located near its C-terminus. bioone.orgnih.gov This architecture is typical of a transmembrane receptor. The amino acid sequence of this protein is remarkably similar (95.5% identity) to a 77 kDa protein found in the spermatozoa of another sea urchin species, Strongylocentrotus purpuratus, suggesting a conserved function across species. nih.gov Furthermore, the sequence shows similarity to the cysteine-rich domain of a human macrophage scavenger receptor. nih.gov

Receptor Clustering and Signal Amplification Mechanisms

The binding of this compound (SAP-I) to its receptor on the sperm plasma membrane initiates a sophisticated signal transduction cascade that results in significant amplification of the initial signal. While direct evidence for receptor clustering as a primary mechanism is not extensively detailed, the downstream signaling events clearly demonstrate a robust amplification process.

The signal transduction pathway for SAP-I and other related sperm-activating peptides is centered around the activation of a membrane-bound guanylyl cyclase (mGC). ehu.eus The binding of SAP-I to its receptor triggers the activation of this enzyme, leading to a rapid and transient increase in the intracellular concentration of cyclic guanosine monophosphate (cGMP). ehu.eus This elevation of cGMP serves as the first major step in signal amplification.

The increased cGMP then activates a cGMP-dependent K+ selective channel. ehu.eus The opening of this channel causes a hyperpolarization of the sperm's plasma membrane. This change in membrane potential is a critical event that triggers subsequent downstream processes. The hyperpolarization activates a Na+/H+ exchange system, resulting in an influx of Na+ and an efflux of H+, which in turn leads to an increase in the intracellular pH (pHi). bioone.orgnih.gov This alkalinization of the sperm cytoplasm is a key factor in the activation of sperm motility and metabolism.

This series of events, from the initial binding of a few SAP-I molecules to the production of many cGMP molecules and the subsequent widespread changes in ion fluxes and intracellular pH, represents a significant amplification of the original signal, ultimately leading to the physiological response of the spermatozoon. bioone.orgnih.govehu.eus

Comparative Biology and Evolutionary Aspects of Sperm Activating Peptides

Species Specificity and Cross-Reactivity of Sperm-Activating Peptides Across Different Taxa

Sperm-activating peptides (SAPs) are a diverse family of molecules that play a crucial role in the fertilization process of many marine invertebrates. A key characteristic of these peptides is their remarkable degree of species specificity, which is particularly evident at the ordinal level in sea urchins. bioone.org Over 70 different SAPs have been isolated from 17 species of sea urchins across five taxonomic orders, and while they trigger similar physiological responses in sperm, their structures and biological activity are often order-specific. bioone.orgnih.gov This specificity suggests that a SAP from a species in one taxonomic order will generally activate sperm from other species within the same order, but not sperm from species in different orders. bioone.org

For example, the sperm-activating peptide from the sea urchin Diadema setosum is species-specific, causing significant increases in respiration and cyclic nucleotide concentrations only in D. setosum spermatozoa at concentrations as low as 10⁻⁹ M. nih.gov Similarly, the peptides isolated from Glyptocidaris crenularis are specific to that species. nih.gov This specificity in the peptide-receptor interaction serves as a gametic barrier, preventing cross-fertilization between different species that release their gametes into the same water column. unl.edunih.gov

However, the degree of specificity can vary. While many SAPs are highly specific, some cross-reactivity can occur, particularly between closely related species. In sea stars, for instance, while the amino acid sequences of asterosaps (the SAPs found in asteroids) show variation that reflects speciation, there is still a degree of homology. unl.edunih.gov Conversely, studies have shown a lack of cross-reactivity between more distantly related groups. For example, an active peptide from the sperm acrosomal protein of the marine worm Urechis did not activate sea urchin eggs. nih.gov In the sea urchin genus Diadema, the speract (B549632) peptide (a type of SAP) was found to be invariant across species, indicating that in this specific case, it does not discriminate between sperm from the same or different species and therefore does not contribute to reproductive isolation. nih.gov

Comparative Analysis of Sperm-Activating Peptide Amino Acid Sequences and Structures

The primary structures of sperm-activating peptides are quite diverse, which underlies their species specificity. Over 70 SAPs have been sequenced, revealing significant variation. bioone.org SAP-I, for instance, is a decapeptide with the sequence Gly-Phe-Asp-Leu-Asn-Gly-Gly-Gly-Val-Gly, originally isolated from Hemicentrotus pulcherrimus. nih.gov In contrast, other SAPs can have different lengths and amino acid compositions. nih.govnih.gov

Circular dichroism (CD) spectra analysis indicates that some SAPs, like those from Anthocidaris crassispina, have an unordered structure in aqueous solutions. nih.gov The table below presents the amino acid sequences of several representative sperm-activating peptides, illustrating their diversity.

Peptide Name	Species of Origin	Amino Acid Sequence
Speract (SAP-I)	Strongylocentrotus purpuratus, Hemicentrotus pulcherrimus	G-F-D-L-N-G-G-G-V-G
Resact	Arbacia punctulata	C-V-T-G-A-P-G-C-V-G-G-G-R-L-NH₂
SAP-IIA	Tripneustes gratilla, Pseudoboletia indiana	K-L-C-P-G-G-N-C-V
SAP-IIB	Tripneustes gratilla	K-L-C-P-G-G-Q-C-V
SAP-III	Clypeaster japonicus	G-G-F-D-L-N-G-G-G-V-G
SAP from D. setosum	Diadema setosum	K-G-C-P-G-G-V-C-T-G-N-R
Asterosap from A. amurensis	Asterias amurensis	H-S-K-L-C-P-G-G-F-C-L

This table is interactive. You can sort and filter the data.

Analysis of asterosaps from several sea star species in the Asteriinae subfamily and one from the Coscinasteriinae subfamily revealed an average of only 29% identity in their deduced amino acid sequences. unl.edunih.gov This high degree of variation in the peptides contrasts sharply with the conservation seen in their receptors.

Co-evolutionary Dynamics of Sperm-Activating Peptides and their Receptors

The interaction between a sperm-activating peptide and its receptor on the sperm cell is a classic example of ligand-receptor co-evolution. The receptor for SAPs is a membrane-bound guanylate cyclase. unl.edunih.gov The binding of the peptide to the extracellular domain of this receptor triggers the enzyme's intracellular catalytic activity, leading to an increase in cyclic GMP (cGMP). biosyn.com

Studies comparing the sequences of SAPs and their receptors across different sea star species have shown that the extracellular domain of the receptor is highly conserved, with an average identity of 86%. unl.edunih.gov This is in stark contrast to the low sequence identity (29%) observed among the SAPs themselves. unl.edunih.gov This suggests that while the receptor's basic structure for binding is maintained, the peptide ligands have diversified significantly. The phylogenetic trees for both the SAPs and their receptors show similar topologies, which mirror the evolutionary relationships of the species, indicating that the peptide and its receptor have evolved in concert. nih.gov

This co-evolutionary dynamic is essential for maintaining functional integrity. nih.gov Any mutation in the peptide must be matched by a corresponding change in the receptor to preserve the signaling pathway. It has been hypothesized that the continuous evolution of these gamete recognition molecules is driven by a need to ensure species-specific fertilization, especially in broadcast spawning environments where multiple species may release gametes simultaneously. bioone.orgnih.gov This molecular "lock-and-key" mechanism must evolve in tandem to remain effective.

Functional Analogies with Other Peptide Signaling Systems (e.g., Natriuretic Peptides)

The signaling mechanism employed by sperm-activating peptides in invertebrates shows striking functional and structural analogies to the natriuretic peptide system in vertebrates. bioone.orgnih.gov Natriuretic peptides, such as Atrial Natriuretic Peptide (ANP) and C-type Natriuretic Peptide (CNP), are hormones that regulate blood pressure, fluid balance, and cell growth. nih.govnih.gov

The key similarity lies in the receptor type and the downstream signaling cascade. Both SAPs and natriuretic peptides bind to and activate membrane-bound guanylate cyclase receptors. nih.govbiosyn.comnih.gov This binding event stimulates the receptor's intrinsic guanylate cyclase activity, causing an increase in the intracellular concentration of the second messenger, cyclic guanosine (B1672433) monophosphate (cGMP). bioone.orgpsu.edu This rise in cGMP then initiates a cascade of downstream physiological effects. In sperm, this includes increased motility and respiration, while in vertebrates, it involves processes like vasodilation. nih.govbioscientifica.com

Furthermore, similarities have been noted in the potential binding sites of the SAP receptor and the structure of the atrial natriuretic peptide receptor. unl.edunih.gov In mammals, C-type natriuretic peptide has been shown to be expressed in the oviduct and acts as a chemoattractant for sperm, which express its receptor, NPR2. nih.gov This suggests a conserved evolutionary link between the mechanisms of chemoattraction in fertilization across different phyla. The study of SAPs in sea urchins can therefore provide valuable insights into the fundamental mechanisms of signal transduction by membrane guanylate cyclase receptors, which are relevant to both invertebrate reproduction and vertebrate physiology. bioone.org

Advanced Research Methodologies and Emerging Directions in Sperm Activating Peptide Research

Advanced Spectroscopic and Imaging Techniques for Studying Sperm-Activating Peptide Effects (e.g., FRET analysis)

Modern spectroscopic and imaging techniques have become indispensable for observing the dynamic interactions between sperm-activating peptides and their receptors on sperm cells in real-time. Fluorescence Resonance Energy Transfer (FRET) analysis, in particular, has provided crucial evidence regarding the organization and function of SAP receptors.

Researchers have successfully engineered recombinant sperm-activating peptides fused to fluorescent proteins (FPs) of different colors, such as enhanced Cyan Fluorescent Protein (eCFP) and the yellow fluorescent protein mVenus. nih.govbiologists.com Despite the fluorescent tag being significantly larger than the peptide itself, these fusion proteins retain biological activity comparable to the native peptide. nih.gov For instance, eCFP-speract was shown to induce key physiological responses in sperm, including changes in membrane potential and increases in intracellular pH and Ca2+ concentrations, similar to unlabeled speract (B549632). nih.govbiologists.com

By using eCFP-speract and mVenus-speract as a FRET pair, scientists observed a positive FRET signal when both were bound to sperm. biologists.com This finding strongly suggests that the receptors for sperm-activating peptides exist as clusters on the sperm plasma membrane, likely as dimers or higher-order oligomers. nih.govbiologists.com This receptor clustering could be a key factor in the cooperative binding properties observed for these peptides. biologists.com

Table 1: FRET Analysis of Speract Receptor Binding

Technique	Probes Used	Key Finding	Implication	Source
FRET (Fluorescence Resonance Energy Transfer)	eCFP-speract (donor) and mVenus-speract (acceptor)	A positive FRET signal was detected upon binding of both fluorescently-tagged peptides to sperm cells.	Speract receptors exist as oligomers (at least dimers) or a single receptor has multiple binding sites.	nih.govbiologists.com
Competitive Binding Assay	mAmetrine-speract (a fluorescently-tagged speract) and unlabeled speract	The fluorescently-tagged speract has a binding affinity only 7.6-fold less than that of the unlabeled peptide.	Fluorescent protein fusions are valid tools for studying SAP-receptor interactions as they retain near-native binding and biological activity.	nih.gov

Genetic Manipulation and Gene Editing Approaches in Sperm-Activating Peptide Research Models

The advent of powerful gene-editing technologies, most notably CRISPR/Cas9, is set to revolutionize the study of SAPs in their native biological context. Sea urchins, the primary model organisms for SAP research, have historically presented challenges for stable genetic modification. ucsd.edu However, recent breakthroughs have led to the creation of genetically tractable sea urchin lines, such as for the species Lytechinus pictus. ucsd.edu

This development opens the door for a wide range of experiments previously not possible:

Receptor Knockouts: Using CRISPR, the gene encoding the SAP receptor can be specifically knocked out. This would allow researchers to definitively confirm its role in mediating the various physiological effects of SAP-1, such as increased respiration, motility, and ion flux. nih.gov

Site-Directed Mutagenesis: Specific amino acids in the receptor's extracellular binding domain or intracellular signaling domains can be altered. This would enable a detailed mapping of the residues critical for peptide binding and for initiating the downstream signaling cascade.

Studying Precursor Processing: SAPs are synthesized as large precursor proteins that are later cleaved to produce the active peptides. nih.govnih.gov Gene editing could be used to modify the cleavage sites or the precursor structure itself to investigate the regulation of SAP biosynthesis and maturation in the accessory cells where they are produced. nih.gov

While direct studies using CRISPR to modify SAP signaling components in sea urchins are emerging, the establishment of these genetic models is a critical first step. ucsd.edu The ability to create stable, genetically modified sea urchin lines will dramatically improve the efficiency, reproducibility, and scope of research into SAP biology. ucsd.edu

Computational Modeling and Simulation of Sperm-Activating Peptide-Mediated Processes

Computational approaches are increasingly being used to complement experimental studies of SAPs, from predicting peptide structures to simulating their physiological effects.

Molecular Modeling and Sequence Analysis: The amino acid sequences of SAPs and their receptors from various species have been determined. nih.gov Computational analysis of these sequences has revealed conserved regions, particularly in the receptor's extracellular domain and in the peptide's cysteine residues, which are crucial for forming disulfide bonds. nih.govresearchgate.net Phylogenetic analyses based on these sequences have provided insights into the co-evolution of the peptide and its receptor, suggesting these molecular interactions are a driving force in sea star speciation. nih.gov Homology modeling, comparing the SAP receptor to known structures like the atrial natriuretic peptide receptor, has also helped in predicting potential binding sites. nih.govresearchgate.net

Simulation of Downstream Effects: While direct simulation of the SAP-1 binding event is complex, computational models have been developed to simulate the downstream consequences of sperm activation. Models of hyperactivated sperm motility, a key response to SAPs, can couple the calcium dynamics within the flagellum to the mechanical forces generated during beating in a viscous fluid. researchgate.net These simulations help to understand how changes in intracellular ion concentrations, initiated by SAP binding, translate into the characteristic swimming patterns that guide sperm towards the egg.

Peptide Discovery: Computational biology methods, such as those based on Hidden Markov Models, are being used to scan entire genomes to identify novel peptide hormones. plos.org These techniques search for common features of peptide precursors, like signal sequences and cleavage sites. plos.org Such approaches could be applied to marine invertebrate genomes to discover new, uncharacterized SAPs, expanding our knowledge of this important class of signaling molecules.

Interdisciplinary Perspectives and Unanswered Questions in Sperm-Activating Peptide Biology

The study of sperm-activating peptides is inherently interdisciplinary, bridging biochemistry, cell biology, evolutionary biology, and reproductive medicine. This convergence of fields continues to generate new questions and research directions.

Interdisciplinary Insights: A classic example of the interdisciplinary impact of SAP research is its contribution to mammalian physiology. The intensive investigation into the sea urchin sperm guanylate cyclase, the receptor for SAPs, directly informed and aided the structural determination of the receptor for the atrial natriuretic peptide in mammals, a key regulator of blood pressure. bioone.org This demonstrates how fundamental research in marine invertebrates can have significant translational impact. More recent research is also exploring the complex interactions between the gut and seminal microbiomes, which can influence sperm quality and function, opening a new field of inquiry that may intersect with the signaling pathways modulated by SAPs. mdpi.com

Unanswered Questions and Future Directions: Despite decades of research, fundamental questions about SAP-1 biology remain:

Receptor Activation Mechanism: How exactly does the binding of SAP-1 to its receptor, a single-transmembrane protein, trigger such a rapid and complex intracellular signaling cascade? The precise conformational changes in the receptor are still unknown. nih.govnih.gov

Signal Specificity: Many SAPs exist, each with a high degree of species specificity. nih.govnih.gov What is the detailed molecular basis for this specificity? How do subtle changes in the peptide sequence lead to recognition by one species' receptor but not another's? nih.gov

Role of Receptor Clustering: FRET analysis has shown that SAP receptors are clustered. biologists.com What is the functional significance of this clustering? Does it enable signal amplification, or does it allow for integration with other signaling pathways at the sperm membrane?

Full Scope of Downstream Signaling: While the roles of cyclic nucleotides (cAMP and cGMP), Ca2+, and pH are well-established, the full network of downstream kinases, phosphatases, and other effector proteins is not completely mapped. nih.govnih.gov

In Vivo Function: How do the concentration gradients of SAPs form in the turbulent environment of the open ocean, and how do sperm navigate these gradients with such precision? Integrating fluid dynamics with cell biology is key to answering this.

Future research will likely involve a combination of the advanced methodologies outlined above—using gene editing to dissect signaling pathways in vivo, advanced imaging to visualize molecular events in real-time, and computational modeling to integrate data across different biological scales.

Q & A

Q. What is the primary biochemical role of SAP-1 in fertilization, and how is it experimentally validated?

SAP-1 is a peptide derived from the egg jelly coat of echinoderms (e.g., sea urchins and starfish) that induces sperm motility and acrosome reactions. Its role is validated through functional assays such as sperm motility analysis, where SAP-1 exposure triggers intracellular calcium influx and cyclic guanosine monophosphate (cGMP) signaling. Key studies used purified SAP-1 from Hemicentrotus pulcherrimus and demonstrated its dose-dependent activation of sperm via cGMP pathways . Methodologies include fluorescence microscopy for calcium imaging and competitive inhibition assays with cGMP analogs to confirm pathway specificity .

Q. How is SAP-1 structurally characterized, and what analytical methods ensure its purity for experiments?

SAP-1 is isolated via gel filtration chromatography and reverse-phase HPLC from egg jelly extracts. Structural characterization involves amino acid sequencing (Edman degradation) and mass spectrometry (MS) to confirm molecular weight and post-translational modifications. Purity is validated using high-performance liquid chromatography (HPLC) with ≥95% purity thresholds, as described in Suzuki et al. (1981). Batch consistency requires MS and functional assays (e.g., sperm motility tests) to ensure bioactivity .

Q. What experimental models are optimal for studying SAP-1’s species-specific effects?

Sea urchins (Strongylocentrotus purpuratus, Hemicentrotus pulcherrimus) and starfish (Asterias amurensis) are primary models due to conserved SAP-1 mechanisms. Comparative studies in newts (Cynops pyrrhogaster) highlight species-specific variations in egg jelly composition, necessitating cross-species receptor-binding assays and phylogenetic analysis of SAP-1 homologs .

Advanced Research Questions

Q. How can researchers resolve contradictions in SAP-1’s calcium signaling mechanisms across species?

Discrepancies in calcium influx dynamics (e.g., transient vs. sustained responses) may arise from differences in sperm membrane receptors or auxiliary co-factors. To address this, use competitive antagonists (e.g., KN-93 for calcium/calmodulin kinase inhibition) coupled with CRISPR/Cas9-mediated receptor knockout models. Matsumoto et al. (2003) identified species-specific cGMP pathway modulation in starfish, suggesting parallel validation of downstream targets like protein kinase G .

Q. What methodologies ensure reproducibility in SAP-1 studies given batch-to-batch peptide variability?

Synthetic SAP-1 batches require stringent quality control:

• HPLC and MS : Confirm peptide content and purity.
• Functional assays : Standardize bioactivity using sperm motility thresholds (e.g., ≥80% activation at 1 nM SAP-1).
• Batch documentation : Report salt content (e.g., trifluoroacetic acid residues) and solubility parameters to mitigate assay interference. Biomatik’s protocols recommend peptide content analysis for cell-based assays to normalize concentrations .

Q. How can researchers design experiments to distinguish SAP-1’s direct effects from co-factor interactions in egg jelly?

• Fractionation : Separate egg jelly components via size-exclusion chromatography and test individual fractions for sperm activation.
• Reconstitution assays : Combine purified SAP-1 with isolated co-factors (e.g., fucose sulfate glycans) to evaluate synergistic effects. Suzuki (1995) identified glycoconjugates as enhancers of SAP-1 activity, requiring tandem MS and glycomics profiling for validation .

Methodological and Data Analysis Questions

Q. What statistical approaches are recommended for analyzing SAP-1 dose-response data with high variability?

• Non-linear regression : Fit sigmoidal dose-response curves (e.g., log[agonist] vs. response) using tools like GraphPad Prism.
• Outlier detection : Apply Grubbs’ test to exclude non-physiological responses.
• Replication : Use ≥3 biological replicates with intra-assay controls to account for sperm batch variability .

Q. How should contradictory results in SAP-1’s role in mammalian sperm be addressed?

Mammalian systems lack direct SAP-1 homologs, but putative analogs (e.g., progesterone) may mimic its function. Discrepancies arise from divergent receptor systems. To validate cross-phylum relevance:

• Comparative genomics : Identify conserved sperm activation pathways (e.g., Catsper channels).
• Functional substitution assays : Test SAP-1 in transgenic models expressing echinoderm receptors .

Experimental Design and Validation

Q. What controls are critical for SAP-1 functional assays to exclude false positives?

• Negative controls : Peptide-free buffer or scrambled-sequence peptides.
• Inhibitor controls : EGTA (calcium chelator) or KT5823 (cGMP-dependent kinase inhibitor).
• Baseline motility quantification : Pre-incubate sperm in seawater without SAP-1 for 30 minutes .

Q. How can researchers validate SAP-1’s interaction with putative receptors?

• Surface plasmon resonance (SPR) : Measure binding kinetics between SAP-1 and recombinant receptors.
• Immunoprecipitation : Use anti-SAP-1 antibodies to isolate receptor complexes for MS identification .